![molecular formula C12H14O6 B3023568 3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid CAS No. 61479-41-2](/img/structure/B3023568.png)
3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid
Overview
Description
3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid, also known as 3,3'-dipropylidenebis(oxy)benzoic acid, is an organic compound that is used in a variety of scientific research applications. It is a white or off-white crystalline solid with a melting point of 91-93°C and a molecular weight of 264.3 g/mol. 3,3'-dipropylidenebis(oxy)benzoic acid is soluble in water and is readily available from chemical suppliers.
Scientific Research Applications
Synthesis and Material Development
Research has explored the synthesis of novel binuclear phthalocyanines formed by dioxyphenyl bridges, where phenylenebis(oxy)diphthalonitrile, a compound related to 3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid, was synthesized and investigated for its thermal and antioxidant properties. These compounds were characterized using various spectroscopic methods, highlighting their potential in material science and engineering applications due to their unique thermal and chemical stability (Ağırtaş, Gumus, Okumuş, & Dündar, 2012).
Metal-Organic Frameworks (MOFs)
The construction of copper metal–organic systems based on paddlewheel SBU (Secondary Building Unit) through altering the substituent positions of new flexible carboxylate ligands, including compounds similar to this compound, demonstrates the role of such compounds in forming discrete molecular chairs and coordination polymers. These complexes show diverse structural arrangements and have potential applications in catalysis, gas storage, and separation technologies (Dai et al., 2009).
Coordination Complexes for Dye Degradation
A study utilized a ether-bridged dicarboxylic acid, similar in structure to this compound, as a building block for the hydrothermal generation of coordination polymeric architectures aimed at the degradation of methyl violet dye. This research highlights the potential environmental applications of such compounds in water treatment and pollution remediation (Lu et al., 2021).
Luminescence Sensing for Ion Detection
Another study investigated a Zn-based metal-organic framework (MOF) utilizing a flexible dicarboxylic acid akin to this compound for the luminescence sensing of Fe3+ ions. This research demonstrates the potential of such compounds in the development of sensitive detectors for metal ions, which could have applications in environmental monitoring and chemical analysis (Liu & Liang, 2021).
properties
IUPAC Name |
3-[3-(2-carboxyethoxy)phenoxy]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O6/c13-11(14)4-6-17-9-2-1-3-10(8-9)18-7-5-12(15)16/h1-3,8H,4-7H2,(H,13,14)(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYDYGJKGXBHJBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCCC(=O)O)OCCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80320591 | |
Record name | 3,3'-[1,3-phenylenebis(oxy)]dipropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80320591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61479-41-2 | |
Record name | NSC361679 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=361679 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,3'-[1,3-phenylenebis(oxy)]dipropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80320591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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